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Compound of Interest

Compound Name: 1-Iodooctane-D17

Cat. No.: B3044150 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 1-
Iodooctane-D17, a deuterated organoiodine compound. Adherence to these procedures is

critical to ensure personnel safety and environmental compliance. The following guidance is

synthesized from safety data sheets (SDS) and general laboratory safety protocols.

I. Understanding the Hazards
1-Iodooctane-D17 is classified as a hazardous substance.[1] It is a combustible liquid that can

cause skin and serious eye irritation.[2][3] Inhalation may lead to respiratory irritation,

drowsiness, and dizziness.[1][4] It is crucial to handle this chemical with appropriate personal

protective equipment in a well-ventilated area, preferably within a fume hood.

Key Hazard Information:

Hazard Statement Classification

Combustible Liquid Flammable liquids, Category 4

Causes skin irritation Skin Corrosion/Irritation, Category 2

Causes serious eye irritation Serious Eye Damage/Eye Irritation, Category 2

May cause respiratory irritation
Specific target organ toxicity (single exposure),

Category 3
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Data sourced from multiple safety data sheets.

II. Personal Protective Equipment (PPE)
Before handling 1-Iodooctane-D17 for any purpose, including disposal, the following PPE is

mandatory:

PPE Item Specification

Eye Protection
Safety glasses with side-shields or chemical

goggles.

Hand Protection Chemical-resistant gloves (e.g., PVC).

Skin and Body Protection Lab coat or other protective clothing.

Respiratory Protection Use in a well-ventilated area or with a respirator.

Consult your institution's Environmental Health and Safety (EHS) department for specific PPE

recommendations.

III. Disposal Workflow
The proper disposal of 1-Iodooctane-D17 is a critical final step in its lifecycle in the laboratory.

The following workflow diagram outlines the necessary steps to ensure safe and compliant

disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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